An In-depth Technical Guide to the Chemical Properties and Structure of L-Cysteine Hydrochloride Monohydrate
An In-depth Technical Guide to the Chemical Properties and Structure of L-Cysteine Hydrochloride Monohydrate
For Researchers, Scientists, and Drug Development Professionals
Introduction
L-cysteine is a semi-essential sulfur-containing amino acid critical to numerous physiological processes, including protein synthesis, detoxification, and the regulation of oxidative stress. Due to the high reactivity of its thiol group, L-cysteine is readily oxidized. For stability in research and pharmaceutical applications, it is commonly available as L-cysteine hydrochloride monohydrate. This stable, water-soluble salt is a vital precursor for the synthesis of glutathione, a primary cellular antioxidant, and is a key component in various therapeutic and biotechnological applications.[1][2] This technical guide provides a comprehensive overview of the chemical properties, structure, and analysis of L-cysteine hydrochloride monohydrate.
Chemical Structure and Properties
L-cysteine hydrochloride monohydrate exists as a white crystalline powder or colorless crystals.[3] Its structure consists of the protonated amino acid L-cysteine, a chloride ion, and a molecule of water of hydration.
Chemical Structure:
-
IUPAC Name: (2R)-2-amino-3-sulfanylpropanoic acid;hydrate;hydrochloride[1]
-
Molecular Formula: C₃H₁₀ClNO₃S[4]
The key functional groups of L-cysteine are the α-amino group, the α-carboxylic acid group, and the thiol (-SH) side chain. The thiol group is responsible for many of cysteine's unique biological functions, including its nucleophilic and reducing properties.
Physicochemical Properties
A summary of the key physicochemical properties of L-cysteine hydrochloride monohydrate is presented in the table below.
| Property | Value | References |
| Appearance | White crystalline powder or colorless crystals | [3] |
| Melting Point | 175-176 °C | [4][5] |
| Density | 1.51 - 1.54 g/cm³ | [4][5] |
| Solubility in Water | ~650 g/L at 20 °C | [5][6] |
| pH (1% aq. solution) | 1.5 - 2.0 | [1] |
| Specific Rotation | +5.5° to +7.0° (80 g/L in 6N HCl) | [6] |
| Crystal System | Orthorhombic | [7] |
| Space Group | P2₁2₁2₁ | [7] |
| Lattice Parameters | a = 19.425 Å, b = 7.115 Å, c = 5.289 Å | [7] |
Experimental Protocols
Single Crystal Growth of L-Cysteine Hydrochloride Monohydrate
High-quality single crystals are essential for definitive structural analysis by X-ray crystallography. The slow evaporation solution technique is a common and effective method for growing L-cysteine hydrochloride monohydrate crystals.[5]
Methodology:
-
Solution Preparation: Prepare a saturated solution of L-cysteine hydrochloride monohydrate in deionized water at a slightly elevated temperature (e.g., 37 °C) with continuous stirring for several hours to ensure homogeneity.[5]
-
Filtration: Filter the saturated solution using a Whatman filter paper to remove any undissolved impurities.[5]
-
Crystallization: Transfer the filtered solution into a clean beaker covered with a perforated lid (e.g., filter paper) to allow for slow evaporation of the solvent at a constant temperature.[5]
-
Crystal Harvesting: After a period of several days to weeks, well-formed single crystals will precipitate from the solution.[5] The crystals can then be harvested for further analysis. For purification, the material can be recrystallized multiple times.[5]
X-ray Crystallography for Structural Elucidation
Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional atomic structure of a crystalline solid.
Methodology:
-
Crystal Mounting: A suitable single crystal of L-cysteine hydrochloride monohydrate is selected and mounted on a goniometer head.
-
Data Collection: The mounted crystal is placed in an X-ray diffractometer and exposed to a monochromatic X-ray beam. The crystal is rotated, and diffraction patterns are collected at various orientations.[8]
-
Data Processing: The collected diffraction data are processed to determine the unit cell dimensions, space group, and the intensities of the reflections.[8]
-
Structure Solution and Refinement: The processed data is used to solve the phase problem and generate an initial electron density map. An atomic model is then built into the electron density and refined to best fit the experimental data.[8]
Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the chemical environment of atoms within a molecule.
Methodology for ¹H NMR:
-
Sample Preparation: Dissolve a small amount of L-cysteine hydrochloride monohydrate in a deuterated solvent, such as deuterium oxide (D₂O).
-
Data Acquisition: Acquire the ¹H NMR spectrum using a high-field NMR spectrometer. The residual solvent peak is typically used as an internal reference.[9]
-
Spectral Analysis: Analyze the chemical shifts, integration, and coupling patterns of the observed signals to confirm the molecular structure.
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.
Methodology:
-
Sample Preparation: Prepare the sample as a KBr pellet or by using an attenuated total reflectance (ATR) accessory.
-
Data Acquisition: Record the FTIR spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).
-
Spectral Analysis: Identify the characteristic absorption bands corresponding to the various functional groups, such as the O-H stretch of the carboxylic acid, the N-H stretch of the amine, the S-H stretch of the thiol, and the C=O stretch of the carbonyl group.[10][11]
Signaling Pathways Involving Cysteine
Cysteine plays a pivotal role in cellular signaling, primarily through its incorporation into the antioxidant glutathione and its susceptibility to redox-dependent post-translational modifications.
Glutathione Synthesis Pathway
L-cysteine is the rate-limiting precursor for the synthesis of glutathione (GSH), a critical intracellular antioxidant.[12][13]
Caption: Glutathione synthesis pathway.
Cysteine in Redox Signaling and Oxidative Stress
Under conditions of oxidative stress, reactive oxygen species (ROS) can modify the thiol group of cysteine residues in proteins, leading to changes in protein function and the activation of signaling pathways.[4][7][14] The Keap1-Nrf2 pathway is a key regulator of the antioxidant response that is modulated by cysteine modifications.[15]
Caption: Keap1-Nrf2 pathway in oxidative stress.
Experimental Workflows
Synthesis and Purification of L-Cysteine Hydrochloride Monohydrate
The industrial production of L-cysteine hydrochloride monohydrate often involves the electrolytic reduction of L-cystine.[16][17]
Caption: Synthesis and purification workflow.
Quantitative Analysis by HPLC
High-performance liquid chromatography (HPLC) is a standard method for determining the purity and concentration of L-cysteine hydrochloride monohydrate. Pre-column derivatization is often employed to enhance detection.[18]
Caption: HPLC analysis workflow.
Conclusion
L-cysteine hydrochloride monohydrate is a fundamentally important compound for research and drug development, offering a stable form of the versatile amino acid L-cysteine. Its well-defined chemical and physical properties, along with established analytical methodologies, allow for its reliable use in a multitude of applications. A thorough understanding of its structure, properties, and its role in critical biological pathways, such as glutathione synthesis and redox signaling, is essential for its effective application in the development of novel therapeutics and biotechnological processes.
References
- 1. benchchem.com [benchchem.com]
- 2. benchchem.com [benchchem.com]
- 3. himedialabs.com [himedialabs.com]
- 4. Posttranslational Modification of Cysteine in Redox Signaling and Oxidative Stress: Focus on S-Glutathionylation - PMC [pmc.ncbi.nlm.nih.gov]
- 5. asianpubs.org [asianpubs.org]
- 6. chem.libretexts.org [chem.libretexts.org]
- 7. researchgate.net [researchgate.net]
- 8. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
- 9. rsc.org [rsc.org]
- 10. undergradsciencejournals.okstate.edu [undergradsciencejournals.okstate.edu]
- 11. Fourier Transform Infrared Spectroscopy of Peptides | Springer Nature Experiments [experiments.springernature.com]
- 12. Glutathione synthesis and its role in redox signaling - PMC [pmc.ncbi.nlm.nih.gov]
- 13. GLUTATHIONE SYNTHESIS - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Cysteine Oxidative Post-translational Modifications: Emerging Regulation in the Cardiovascular System - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Oxidative Stress: Signaling Pathways, Biological Functions, and Disease - PMC [pmc.ncbi.nlm.nih.gov]
- 16. CN103103554A - Production method of L-cysteine hydrochloride monohydrate - Google Patents [patents.google.com]
- 17. CN111118531A - Preparation method of L-cysteine hydrochloride monohydrate - Google Patents [patents.google.com]
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